1-Ethyl-1H-pyrazole-3-carboxylic acid (3-amino-phenyl)-amide

• IUPAC Name: N-(3-aminophenyl)-1-ethylpyrazole-3-carboxamide
• InChI: InChI=1S/C12H14N4O/c1-2-16-7-6-11(15-16)12(17)14-10-5-3-4-9(13)8-10/h3-8H,2,13H2,1H3,(H,14,17)
• InChI Key: QIWMQPXHZCKANY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)C(=O)NC2=CC=CC(=C2)N
• Molecular Formula: C12H14N4O
• Molecular Weight: 230.27 g/mol

Description

1-Ethyl-1H-pyrazole-3-carboxylic acid (3-amino-phenyl)-amide, commonly known as EPCA, is an organic compound with a wide range of applications in scientific research. It is an amide derivative of pyrazole, a five-membered heterocyclic aromatic compound, and is an important building block for the synthesis of other compounds. EPCA is a versatile compound that is used in a variety of scientific research applications, including inorganic and organic synthesis, drug development, and biochemistry.

Scientific Research Applications

Synthesis and Antiglaucoma Activity

One significant area of application for derivatives of 1-Ethyl-1H-pyrazole-3-carboxylic acid is in the synthesis of compounds with potential antiglaucoma activity. A study conducted by Kasımoğulları et al. (2010) synthesized pyrazole carboxylic acid derivatives from ethyl 3-(chlorocarbonyl)-1-(3-nitrophenyl)-5-phenyl-1H-pyrazole-4-carboxylate. These derivatives showed promising inhibitory effects on carbonic anhydrase isoenzymes, suggesting their potential as more potent inhibitors than existing treatments for glaucoma (Kasımoğulları et al., 2010).

Auxin Activities and Plant Growth

Another research avenue explores the auxin activities of acylamides derived from substituted-1H-pyrazole-5-formic acid and substituted thiadiazole-2-ammonia. Yue et al. (2010) synthesized a series of compounds via a one-pot reaction method, aiming to understand their impact on plant growth. Although the auxin activities of these compounds were not high, a few showed potential as antiblastic agents for wheat germination, indicating the diversity in potential applications of these chemical derivatives (Yue et al., 2010).

Novel Synthesis Methods

Research into the synthesis of ω-heterocyclic amino acids presents another application of 1-Ethyl-1H-pyrazole-3-carboxylic acid derivatives. Singh et al. (2005) described a novel and efficient method to synthesize optically pure ω-heterocyclic-β-amino acids, illustrating the compound's utility in creating complex molecular structures potentially useful in various biochemical applications (Singh et al., 2005).

Antimicrobial Activities

The synthesis of pyrazole and pyrazolo[4,3-e]pyrrolo[1,2-a]pyrazines from 1-phenyl-5-(pyrrol-1-yl)-1H-pyrazole-3-carboxylic acid azide and their subsequent testing for antimicrobial activities showcases the potential pharmaceutical applications of these compounds. Farghaly and El-Kashef (2005) found that several derivatives exhibited antibacterial and antifungal activities, suggesting their potential as new antimicrobial agents (Farghaly & El-Kashef, 2005).